Cas no 7403-65-8 (3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester)
7403-65-8 structure
Product Name:3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
CAS No:7403-65-8
MF:C10H20O3
MW:188.264003753662
CID:566701
PubChem ID:244177
Update Time:2025-09-18
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester
- 3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
- ethyl 3-hydroxy-2,2,4-trimethylpentanoate
- ethyl 3-hydroxy-2,2,4-trimethyl-pentanoate
- 2.2.4-Trimethyl-pentanol-(3)-saeure-(1)-aethylester
- 3-hydroxy-2,2,4-trimethyl-pentanoic acid ethyl ester
- 3-Hydroxy-2,2,4-trimethyl-valeriansaeure-aethylester
- 3-hydroxy-2,2,4-trimethyl-valeric acid ethyl ester
- AC1L6D4X
- AC1Q63VL
- AG-J-09421
- AR-1I8841
- CTK5D9215
- NSC54809
- 7403-65-8
- SCHEMBL13256822
- NSC-54809
- AKOS011685536
- CHEMBL2001295
- DTXSID50288230
- NCI60_004350
- starbld0033139
-
- Inchi: 1S/C10H20O3/c1-6-13-9(12)10(4,5)8(11)7(2)3/h7-8,11H,6H2,1-5H3
- InChI Key: XCXVWELTULZAKL-UHFFFAOYSA-N
- SMILES: OC(C(C)C)C(C(=O)OCC)(C)C
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954670-50mg |
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester |
7403-65-8 | 50mg |
$173.00 | 2023-05-18 | ||
| TRC | H954670-500mg |
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester |
7403-65-8 | 500mg |
$1326.00 | 2023-05-18 |
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
7403-65-8 (3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester) Related Products
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